Cas no 65427-83-0 (4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole)

4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole structure
65427-83-0 structure
Product name:4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
CAS No:65427-83-0
MF:C16H15N5O3
MW:325.322002649307
CID:1698738
PubChem ID:47636

4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
    • DTXSID00215758
    • 65427-83-0
    • BENZOFURAZAN, 4-NITRO-5-(4-PHENYL-1-PIPERAZINYL)-
    • 4-Nitro-5-(4-phenyl-1-piperazinyl)benzofurazan
    • Inchi: InChI=1S/C16H15N5O3/c22-21(23)16-14(7-6-13-15(16)18-24-17-13)20-10-8-19(9-11-20)12-4-2-1-3-5-12/h1-7H,8-11H2
    • InChI Key: MWQPXBZSQNLMMT-UHFFFAOYSA-N
    • SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C(C4=NON=C4C=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 325.11765
  • Monoisotopic Mass: 325.11748936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • PSA: 88.54

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